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Compound of Interest

Compound Name: 2,2-Dichloro-3-methylbutane

Cat. No.: B096302 Get Quote

CAS Number: 17773-66-9

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2,2-dichloro-3-methylbutane,

including its chemical and physical properties, proposed synthesis, potential reactions, and a

summary of the toxicological profile of related chlorinated alkanes. Due to the limited availability

of experimental data for this specific compound, some information is based on data from

structurally similar compounds and theoretical predictions.

Chemical and Physical Properties
Quantitative data for 2,2-dichloro-3-methylbutane is scarce in the literature. The following

table summarizes its basic identifiers and includes estimated physical properties based on

available data for a closely related isomer, 2,2-dichloro-3,3-dimethylbutane, and computational

predictions.
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Property Value Source

Identifiers

CAS Number 17773-66-9
[NIST[1][2][3], PubChem[4],

Guidechem[5]]

Molecular Formula C₅H₁₀Cl₂
[NIST[1][2][3], PubChem[4],

Guidechem[5]]

Molecular Weight 141.04 g/mol [NIST[1][2][3], PubChem[4]]

IUPAC Name 2,2-dichloro-3-methylbutane [PubChem[4]]

Synonyms Butane, 2,2-dichloro-3-methyl- [NIST[1][2][3]]

Predicted/Estimated Physical

Properties

Boiling Point ~135.7 °C (estimated)
[Guidechem[6]] (Value for 2,2-

dichloro-3,3-dimethylbutane)

Density ~1.03 g/cm³ (estimated)
[Guidechem[6]] (Value for 2,2-

dichloro-3,3-dimethylbutane)

Melting Point ~ -48.02 °C (estimated)
[Guidechem[6]] (Value for 2,2-

dichloro-3,3-dimethylbutane)

Spectroscopic Data
Mass Spectrometry
The mass spectrum of 2,2-dichloro-3-methylbutane is available from the NIST WebBook. The

fragmentation pattern is consistent with the structure of a chlorinated alkane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR spectra for 2,2-dichloro-3-methylbutane are not readily available.

However, predicted chemical shifts can be estimated based on established substituent effects

on ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum:
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Protons Multiplicity
Predicted Chemical Shift
(ppm)

-CH₃ (at C4) Doublet ~1.1

-CH- (at C3) Multiplet ~2.2

-CH₃ (at C1) Singlet ~1.8

Predicted ¹³C NMR Spectrum:

Carbon Predicted Chemical Shift (ppm)

C1 ~30-40

C2 ~90-100

C3 ~45-55

C4 ~15-25

Synthesis and Reactions
Synthesis of 2,2-dichloro-3-methylbutane
A plausible and common method for the synthesis of gem-dichloroalkanes is the reaction of a

corresponding ketone with a chlorinating agent such as phosphorus pentachloride (PCl₅).[7][8]

Proposed Experimental Protocol: Synthesis from 3-Methyl-2-butanone

This protocol is a representative procedure for the conversion of a ketone to a gem-dichloride

using phosphorus pentachloride.

Materials:

3-Methyl-2-butanone

Phosphorus pentachloride (PCl₅)

Anhydrous diethyl ether
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, dropping funnel, separatory funnel, distillation

apparatus

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, place a

solution of 3-methyl-2-butanone in anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add a stoichiometric equivalent of phosphorus pentachloride (PCl₅) to the stirred

solution. The addition should be controlled to maintain a low reaction temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Cool the reaction mixture and carefully pour it over crushed ice.

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,

and finally with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation to obtain 2,2-dichloro-3-methylbutane.

Synthesis Workflow Diagram
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Synthesis of 2,2-dichloro-3-methylbutane

Reactants

3-Methyl-2-butanone

Reaction in Anhydrous Diethyl Ether

Phosphorus Pentachloride (PCl5)

Aqueous Workup
(Ice, NaHCO3 wash)

Drying with MgSO4

Fractional Distillation

2,2-dichloro-3-methylbutane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,2-dichloro-3-methylbutane.

Potential Reactions: Dehydrochlorination
Halogenated alkanes can undergo elimination reactions in the presence of a strong base, such

as alcoholic potassium hydroxide, to form alkenes. The dehydrochlorination of 2,2-dichloro-3-
methylbutane would be expected to yield a mixture of chlorinated alkenes.

Logical Relationship Diagram for Dehydrochlorination
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Dehydrochlorination of 2,2-dichloro-3-methylbutane

2,2-dichloro-3-methylbutane

Strong Base
(e.g., Alcoholic KOH)

2-chloro-3-methyl-1-butene

Elimination

2-chloro-3-methyl-2-butene

Elimination

Click to download full resolution via product page

Caption: Potential dehydrochlorination products.

Toxicology and Biological Activity
There is no specific toxicological or biological activity data available for 2,2-dichloro-3-
methylbutane in the current scientific literature. However, general information on chlorinated

alkanes can provide some insight.

General Toxicology of Chlorinated Alkanes:

Persistence and Bioaccumulation: Short-chain chlorinated alkanes are known to be

persistent in the environment and can bioaccumulate.[1][9]

Toxicity: Short-chain chlorinated alkanes are generally considered to be toxic to aquatic

organisms.[1][10]

Carcinogenicity: Some short-chain chlorinated alkanes have been classified as potentially

carcinogenic to humans.[1]

Biological Activity:
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The introduction of chlorine atoms into organic molecules can significantly alter their

biological activity.[11] However, without experimental data, the specific biological effects of

2,2-dichloro-3-methylbutane remain unknown. Small chlorinated hydrocarbons are a broad

class of compounds with diverse biological activities, and no specific signaling pathways

have been identified for this particular molecule.[12][13][14]

Disclaimer: This document is intended for informational purposes for a scientific audience. The

provided experimental protocol is a representative example and has not been optimized for the

synthesis of 2,2-dichloro-3-methylbutane. All laboratory work should be conducted with

appropriate safety precautions and under the supervision of a qualified chemist. The

toxicological information is general to the class of chlorinated alkanes and may not be

representative of the specific compound discussed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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